Cas no 2228094-65-1 (2-amino-3-hydroxy-4-methanesulfonylbutanoic acid)

• Product Name: 2-amino-3-hydroxy-4-methanesulfonylbutanoic acid
• CAS No: 2228094-65-1
• MF: C₅H₁₁NO₅S
• MW: 197.209540605545
• CID: 6585919
• PubChem ID: 165680010
• Update Time: 2025-10-22

2-amino-3-hydroxy-4-methanesulfonylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-hydroxy-4-methanesulfonylbutanoic acid
• 2228094-65-1
• EN300-1990380

• Inchi： 1S/C5H11NO5S/c1-12(10,11)2-3(7)4(6)5(8)9/h3-4,7H,2,6H2,1H3,(H,8,9)
• InChI Key： OJRXCZNEYCCHQZ-UHFFFAOYSA-N
• SMILES： S(C)(CC(C(C(=O)O)N)O)(=O)=O

Computed Properties

• Exact Mass: 197.03579362g/mol
• Monoisotopic Mass: 197.03579362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.6
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-3-hydroxy-4-methanesulfonylbutanoic acid

Introduction to 2-amino-3-hydroxy-4-methanesulfonylbutanoic acid (CAS No. 2228094-65-1)

2-amino-3-hydroxy-4-methanesulfonylbutanoic acid, identified by the CAS number 2228094-65-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including an amino group, a hydroxyl group, and a methanesulfonyl moiety, exhibits a range of potential applications in drug development and biochemical studies.

The molecular structure of 2-amino-3-hydroxy-4-methanesulfonylbutanoic acid consists of a four-carbon backbone, with functional groups strategically positioned to influence its reactivity and biological activity. The presence of both an amino group and a hydroxyl group makes it a versatile intermediate in organic synthesis, while the methanesulfonyl group introduces additional functionality that can be exploited in medicinal chemistry. This combination of features positions the compound as a valuable building block for the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways relevant to human health. 2-amino-3-hydroxy-4-methanesulfonylbutanoic acid has been studied for its potential role in various biochemical processes. Its structural motif is reminiscent of naturally occurring amino acids, which have long been recognized for their importance in biological systems. However, the introduction of the methanesulfonyl group introduces additional properties that may enhance its bioactivity compared to its natural counterparts.

One of the most compelling aspects of 2-amino-3-hydroxy-4-methanesulfonylbutanoic acid is its potential as a precursor in the synthesis of enzyme inhibitors. Enzyme inhibition is a key strategy in drug design, where compounds are developed to bind to specific enzymatic targets and modulate their activity. The unique combination of functional groups in this compound allows it to interact with enzymes in multiple ways, potentially leading to the development of highly selective inhibitors. For instance, the hydroxyl group can form hydrogen bonds with enzyme active sites, while the amino group can participate in ionic interactions or coordinate with metal ions that are often present in enzyme structures.

Recent studies have begun to explore the pharmacological properties of derivatives of 2-amino-3-hydroxy-4-methanesulfonylbutanoic acid. Researchers have synthesized various analogs and evaluated their efficacy in inhibiting target enzymes associated with metabolic disorders and inflammatory conditions. Preliminary results suggest that certain derivatives exhibit promising activity against enzymes such as kinases and phosphatases, which are implicated in diseases ranging from cancer to autoimmune disorders. These findings highlight the compound's potential as a scaffold for further drug development.

The methanesulfonyl group in 2-amino-3-hydroxy-4-methanesulfonylbutanoic acid also contributes to its solubility and stability, making it an attractive candidate for pharmaceutical applications. Solubility is a critical factor in drug formulation, as it determines how well a drug can be absorbed and distributed within the body. Compounds with improved solubility often exhibit better bioavailability and therapeutic efficacy. Additionally, the stability of the compound under various conditions ensures that it can be stored and handled effectively during manufacturing and clinical use.

In addition to its role as an intermediate in drug synthesis, 2-amino-3-hydroxy-4-methanesulfonylbutanoic acid has potential applications in biochemical research. Its unique structure allows researchers to study interactions between small molecules and biological targets at a molecular level. By understanding how this compound interacts with enzymes and other biomolecules, scientists can gain insights into fundamental biological processes and develop new strategies for therapeutic intervention.

The synthesis of 2-amino-3-hydroxy-4-methanesulfonylbutanoic acid represents another area of interest within the chemical community. Researchers have developed several synthetic routes to produce this compound efficiently and on an industrial scale. These synthetic methods often involve multi-step reactions that require careful optimization to ensure high yields and purity. Advances in synthetic chemistry have made it possible to produce complex molecules like this one with increasing precision, opening up new possibilities for their use in pharmaceuticals and other industries.

The future prospects for 2-amino-3-hydroxy-4-methanesulfonylbutanoic acid are promising, with ongoing research expected to uncover new applications and therapeutic uses. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in drug discovery and development. The combination of structural versatility and functional diversity makes it a valuable asset for researchers working on next-generation therapeutics.

In conclusion,2-amino-3-hydroxy-4-methanesulfonylbutanoic acid (CAS No. 2228094-65-1) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features make it an excellent candidate for synthesizing enzyme inhibitors and other bioactive molecules. As research continues to uncover new applications for this compound,2-amino-3-hydroxy-4-methanesulfonylbutanoic acid is poised to make meaningful contributions to advancements in medicine and biotechnology.